Cas no 3338-06-5 (7-Butyl-3,4,5,6-tetrahydro-2H-azepine)

7-Butyl-3,4,5,6-tetrahydro-2H-azepine structure
3338-06-5 structure
Product name:7-Butyl-3,4,5,6-tetrahydro-2H-azepine
CAS No:3338-06-5
MF:C10H19N
MW:153.2646
CID:5065610

7-Butyl-3,4,5,6-tetrahydro-2H-azepine Chemical and Physical Properties

Names and Identifiers

    • 7-Butyl-3,4,5,6-tetrahydro-2H-azepine
    • 7-Butyl-3,4,5,6(2H)-tetrahydroazepine
    • 7-Butyl-3,4,5,6-tetrahydro-2H-azepine #
    • Inchi: 1S/C10H19N/c1-2-3-7-10-8-5-4-6-9-11-10/h2-9H2,1H3
    • InChI Key: CABSIVOEACYHJV-UHFFFAOYSA-N
    • SMILES: N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C=1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Topological Polar Surface Area: 12.4
  • XLogP3: 2.1

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